2-(bromomethyl)-3-methoxy-4H-pyran-4-one
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions for each step of the synthesis .Molecular Structure Analysis
This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reaction conditions, the mechanism, and the products formed .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, and refractive index. It also includes chemical properties like reactivity, acidity or basicity, and stability .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(bromomethyl)-3-methoxy-4H-pyran-4-one involves the bromination of 3-methoxy-4H-pyran-4-one followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "3-methoxy-4H-pyran-4-one", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3-methoxy-4H-pyran-4-one in acetic acid and add bromine dropwise with stirring to obtain 2-bromo-3-methoxy-4H-pyran-4-one.", "Step 2: Add sodium hydroxide to the reaction mixture to neutralize the excess acetic acid.", "Step 3: Add formaldehyde to the reaction mixture and heat under reflux for several hours to obtain 2-(bromomethyl)-3-methoxy-4H-pyran-4-one.", "Step 4: Cool the reaction mixture and filter the solid product.", "Step 5: Wash the solid product with water and dry to obtain the final product." ] } | |
CAS RN |
2860-26-6 |
Product Name |
2-(bromomethyl)-3-methoxy-4H-pyran-4-one |
Molecular Formula |
C7H7BrO3 |
Molecular Weight |
219 |
Purity |
95 |
Origin of Product |
United States |
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